(E)-(2-(bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-yl)vinyl)triethoxysilane

• IUPAC Name: [(E)-2-(3-bicyclo[4.2.0]octa-1(6),2,4,7-tetraenyl)ethenyl]-triethoxysilane
• InChI: InChI=1S/C16H22O3Si/c1-4-17-20(18-5-2,19-6-3)12-11-14-7-8-15-9-10-16(15)13-14/h7-13H,4-6H2,1-3H3/b12-11+
• InChI Key: WVWFIBXBKFSCFL-VAWYXSNFSA-N
• Canonical SMILES: CCO[Si](C=CC1=CC2=C(C=C1)C=C2)(OCC)OCC
• Isomeric SMILES: CCO[Si](/C=C/C1=CC2=C(C=C1)C=C2)(OCC)OCC
• Molecular Formula: C16H22O3Si
• Molecular Weight: 290.43 g/mol

Description

Triethoxysilane is an organosilicon compound with the formula HSi(OC2H5)3. It is a colorless liquid used in precious metal-catalyzed hydrosilylation reactions. The resulting triethoxysilyl groups are often valued for attachment to silica surfaces.

Synthesis Analysis

The hydrolysis and condensation of tetraethoxysilane (TEOS), hexaethoxydisiloxane (HEDS), and octaethoxytrisiloxane (OETS) are involved in the synthesis of compounds like triethoxysilane.

Molecular Structure Analysis

Triethoxysilane has the chemical formula HSi(OC2H5)3. It is an organosilicon compound.

Chemical Reactions Analysis

Triethoxysilane is used in various chemical reactions. For example, it can be used in the reduction of amides, reduction of carbonyl compounds in the presence of cobalt (II) chloride as a catalyst, Cu-catalyzed reductive hydroxymethylation of styrenes, and Rh-catalyzed hydrodediazoniation.

Physical And Chemical Properties Analysis

Triethoxysilane is a colorless liquid. It has a molar mass of 164.276 g·mol−1, a density of 0.89 g/cm3, and a boiling point of 134–135 °C.

Mechanism of Action

Triethoxysilane exhibits relatively low reactivity compared to most compounds with Si-H bonds. It is susceptible to hydrolysis.

Safety and Hazards

Triethoxysilane is considered hazardous. It is a flammable liquid and vapor. It can cause skin irritation, serious eye damage, and may be fatal if inhaled. It may also cause respiratory irritation.